Cas no 27391-16-8 (threo-Guaiacylglycerol)
threo-Guaiacylglycerol structure
Product Name:threo-Guaiacylglycerol
CAS No:27391-16-8
MF:C10H14O5
MW:214.215163707733
CID:837168
PubChem ID:11063784
Update Time:2025-04-19
threo-Guaiacylglycerol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol, 1-(4-hydroxy-3-methoxyphenyl)-, (1R,2R)-rel-
- threo-Guaiacylglycerol
- (1R,2R)-1-(4-Hydroxy-3-methoxyphenyl)-1,2,3-propanetriol
- 5-Bromo-2-methoxyphenyl mesylate,
- 5-Bromo-2-methoxyphenyl methanesulfonate
- ACMC-209qi5
- AG-H-51630
- AK105692
- ANW-38619
- CTK5F8008
- guaiacol 5-bromomesylate
- guaiacylglycerol
- guaicylglycerol
- [ "" ]
- 84799-27-9
- 27391-16-8
- AKOS032962378
- 1,2,3-Propanetriol, 1-(4-hydroxy-3-methoxyphenyl)-, (1R,2R)-
- FS-9699
- (1R,2R)-1-(4-HYDROXY-3-METHOXYPHENYL)PROPANE-1,2,3-TRIOL
- DTXSID00453870
-
- Inchi: 1S/C10H14O5/c1-15-9-4-6(2-3-7(9)12)10(14)8(13)5-11/h2-4,8,10-14H,5H2,1H3
- InChI Key: LSKFUSLVUZISST-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC=C(C(C(CO)O)O)C=1
Computed Properties
- Exact Mass: 214.08412354g/mol
- Monoisotopic Mass: 214.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 90.2Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.4±0.1 g/cm3
- Boiling Point: 483.7±45.0 °C at 760 mmHg
- Flash Point: 246.3±28.7 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
threo-Guaiacylglycerol Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
threo-Guaiacylglycerol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G800000-500μg |
threo-Guaiacylglycerol |
27391-16-8 | 500μg |
$ 225.00 | 2022-06-04 | ||
| TRC | G800000-1mg |
threo-Guaiacylglycerol |
27391-16-8 | 1mg |
$454.00 | 2023-05-18 | ||
| TRC | G800000-2.5mg |
threo-Guaiacylglycerol |
27391-16-8 | 2.5mg |
$816.00 | 2023-05-18 | ||
| TRC | G800000-5mg |
threo-Guaiacylglycerol |
27391-16-8 | 5mg |
$1303.00 | 2023-05-18 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5145-1 mg |
threo-Guaiacylglycerol |
27391-16-8 | 1mg |
¥1795.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T45440-5mg |
(1R,2R)-1-(4-Hydroxy-3-methoxyphenyl)-1,2,3-propanetriol |
27391-16-8 | ,HPLC≥98% | 5mg |
¥3520.0 | 2023-09-06 | |
| TRC | G800000-.5mg |
threo-Guaiacylglycerol |
27391-16-8 | 5mg |
$259.00 | 2023-05-18 | ||
| TargetMol Chemicals | TN5145-1 mg |
threo-Guaiacylglycerol |
27391-16-8 | 98% | 1mg |
¥ 1,795 | 2023-07-10 | |
| TargetMol Chemicals | TN5145-1mg |
threo-Guaiacylglycerol |
27391-16-8 | 1mg |
¥ 1795 | 2024-07-19 | ||
| A2B Chem LLC | AF65931-5mg |
threo-Guaiacylglycerol |
27391-16-8 | 97.5% | 5mg |
$427.00 | 2024-04-20 |
threo-Guaiacylglycerol Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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